3-Bromo-5-cyclopropylpyrazin-2-amine

• Molecular Formula: C7H8BrN3
• Molecular Weight: 214.06 g/mol
• IUPAC Name: 3-bromo-5-cyclopropylpyrazin-2-amine
• InChI: InChI=1S/C7H8BrN3/c8-6-7(9)10-3-5(11-6)4-1-2-4/h3-4H,1-2H2,(H2,9,10)
• InChI Key: UJEPCOYFNSUTSD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CN=C(C(=N2)Br)N

Description

3-Bromo-5-cyclopropylpyrazin-2-amine is a useful research compound. Its molecular formula is C7H8BrN3 and its molecular weight is 214.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-cyclopropylpyrazin-2-amine (79 mg, 0.584 mmol) in acetonitrile (10 mL) was cooled down to 0° C., and treated with gradual addition of NBS (140 mg, 1.46 mmol) over the course of 1 hour while closely monitoring reaction progress by LCMS. The reaction mixture was concentrated and the residue was triturated with EtOAc (2×5 mL) and the EtOAc supernatants were separated via centrifugation, combined and washed with 1N NaOH (3×1 mL) and the EtOAc layer was dried (over Na2SO4), concentrated and a crude brown reside was obtained. The crude product was further purified by flash chromatography on silica gel eluted with gradient EtOAc/CH2Cl2 (0-30%) to afford 3-bromo-5-cyclopropylpyrazin-2-amine in colorless solid (38.2 mg, 38.5% yield). LCMS (m/z): 214.0/216.0 (MH+), 0.64 min.